6-Bromo-7-methylimidazo[1,2-a]pyridine-2-carboxylic acid

• IUPAC Name: 6-bromo-7-methylimidazo[1,2-a]pyridine-2-carboxylic acid
• InChI: InChI=1S/C9H7BrN2O2/c1-5-2-8-11-7(9(13)14)4-12(8)3-6(5)10/h2-4H,1H3,(H,13,14)
• InChI Key: PJBKLYUADULXTC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NC(=CN2C=C1Br)C(=O)O
• Molecular Formula: C9H7BrN2O2
• Molecular Weight: 255.07 g/mol

Description

“6-Bromo-7-methylimidazo[1,2-a]pyridine-2-carboxylic acid” is a chemical compound with the molecular formula C9H7BrN2O2. It is a derivative of imidazo[1,2-a]pyridine, which is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the SMILES notation: Brc1cn2ccnc2cc1C. The average mass of the molecule is 211.059 Da and the monoisotopic mass is 209.979248 Da.

Physical And Chemical Properties Analysis

The compound has a density of 1.6±0.1 g/cm3. It has a polar surface area of 17 Å2 and a molar refractivity of 48.7±0.5 cm3. The compound also has a molar volume of 131.4±7.0 cm3.

Scientific Research Applications

Synthesis and Pharmaceutical Applications

6-Bromo-7-methylimidazo[1,2-a]pyridine-2-carboxylic acid and its derivatives play a significant role in the pharmaceutical industry, particularly in the synthesis of various compounds with potential therapeutic applications. For example, the synthesis of 2-methylimidazo[1,2-a]pyridine-3-carboxylic acids has been achieved through reactions involving 2-aminopyridines, demonstrating their potential in developing anti-inflammatory drugs (Abignente et al., 1982). Similarly, the regioselective palladium-catalyzed Suzuki–Miyaura borylation reaction has been utilized to create dimerization products from 6-bromoimidazo[1,2-a]pyridine-2-carboxylate, yielding compounds with potential anti-cancer and anti-TB properties (Sanghavi et al., 2022).

Chemical Synthesis and Functionalization

The chemical synthesis and functionalization of imidazo[1,2-a]pyridine derivatives have been extensively studied. One study focused on synthesizing 2-phenylimidazo[1,2-a]pyridine-3-carboxylic esters, acids, and amides, evaluating their anti-inflammatory and analgesic activities (Di Chiacchio et al., 1998). Another research explored the halogenation of imidazo[4,5-b]pyridines, demonstrating diverse reaction pathways based on acetic acid concentration, which is essential for synthesizing various derivatives (Yutilov et al., 2005).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". The hazard statements associated with the compound are H315, H319, and H335. The precautionary statements are P280, P302+P352, P304+P340, P305+P351+P338, P312, and P321.